Cas no 1521282-48-3 (Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl-)

Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl-, is a specialized organic compound featuring a cyclobutane backbone with both aminomethyl and ethyl substituents. This structure imparts unique steric and electronic properties, making it valuable for applications in pharmaceutical intermediates and fine chemical synthesis. The presence of the aminomethyl group enhances its reactivity, enabling selective functionalization, while the ethyl substitution contributes to increased lipophilicity. Its rigid cyclobutane ring offers conformational constraints useful in designing bioactive molecules. The compound is typically handled under controlled conditions due to its reactive amine functionality. Suitable for research and industrial use, it serves as a versatile building block in medicinal chemistry and material science.
Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- structure
1521282-48-3 structure
Product name:Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl-
CAS No:1521282-48-3
MF:C8H17NO
MW:143.226682424545
CID:5273141

Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl-
    • Inchi: 1S/C8H17NO/c1-2-7(10)8(6-9)4-3-5-8/h7,10H,2-6,9H2,1H3
    • InChI Key: TXCGBOWFAIOXOW-UHFFFAOYSA-N
    • SMILES: C(C1(CCC1)CN)(O)CC

Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01038661-1g
1-[1-(Aminomethyl)cyclobutyl]propan-1-ol
1521282-48-3 95%
1g
¥4494.0 2023-04-10
Enamine
EN300-683181-0.1g
1-[1-(aminomethyl)cyclobutyl]propan-1-ol
1521282-48-3 95.0%
0.1g
$678.0 2025-03-12
Enamine
EN300-683181-1.0g
1-[1-(aminomethyl)cyclobutyl]propan-1-ol
1521282-48-3 95.0%
1.0g
$770.0 2025-03-12
Enamine
EN300-683181-2.5g
1-[1-(aminomethyl)cyclobutyl]propan-1-ol
1521282-48-3 95.0%
2.5g
$1509.0 2025-03-12
Enamine
EN300-683181-5.0g
1-[1-(aminomethyl)cyclobutyl]propan-1-ol
1521282-48-3 95.0%
5.0g
$2235.0 2025-03-12
Enamine
EN300-683181-0.5g
1-[1-(aminomethyl)cyclobutyl]propan-1-ol
1521282-48-3 95.0%
0.5g
$739.0 2025-03-12
Enamine
EN300-683181-10.0g
1-[1-(aminomethyl)cyclobutyl]propan-1-ol
1521282-48-3 95.0%
10.0g
$3315.0 2025-03-12
Enamine
EN300-683181-0.25g
1-[1-(aminomethyl)cyclobutyl]propan-1-ol
1521282-48-3 95.0%
0.25g
$708.0 2025-03-12
Enamine
EN300-683181-0.05g
1-[1-(aminomethyl)cyclobutyl]propan-1-ol
1521282-48-3 95.0%
0.05g
$647.0 2025-03-12

Additional information on Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl-

Recent Advances in the Study of Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- (CAS: 1521282-48-3)

The compound Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- (CAS: 1521282-48-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane ring and functionalized side chains, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on its synthesis, structural optimization, and biological activity, aiming to elucidate its mechanism of action and therapeutic efficacy.

One of the key areas of research involves the synthesis and structural characterization of Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route for this compound, highlighting its high yield and purity. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the molecular structure and purity of the synthesized product. These findings are crucial for ensuring the reproducibility and scalability of the synthesis process, which is essential for further preclinical and clinical studies.

In addition to its synthesis, the biological activity of Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its potential as a modulator of specific biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibited significant inhibitory activity against a key enzyme implicated in neuroinflammation, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Further research has explored the pharmacokinetic and pharmacodynamic properties of Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl-. A preclinical study conducted in animal models revealed favorable bioavailability and tissue distribution profiles, with minimal off-target effects. These findings underscore the compound's potential as a viable candidate for further drug development. However, researchers have also noted the need for additional studies to optimize its metabolic stability and reduce potential toxicity, which are critical for advancing it to clinical trials.

The therapeutic potential of Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- extends beyond its immediate biological activity. Recent computational studies have utilized molecular docking and dynamics simulations to predict its interactions with various biological targets. These in silico approaches have provided valuable insights into the compound's binding affinity and selectivity, guiding the design of more potent and selective derivatives. Such efforts are instrumental in accelerating the drug discovery process and reducing the time and cost associated with experimental screening.

Despite these promising advancements, challenges remain in the development of Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- as a therapeutic agent. Issues such as synthetic complexity, scalability, and potential side effects need to be addressed through continued research and collaboration across multidisciplinary teams. Nevertheless, the growing body of evidence supporting its biological activity and therapeutic potential makes it a compelling subject for future studies.

In conclusion, Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- (CAS: 1521282-48-3) represents a promising avenue for drug discovery and development. Recent studies have shed light on its synthesis, biological activity, and therapeutic potential, paving the way for further exploration. As research progresses, this compound may emerge as a valuable tool in the treatment of various diseases, contributing to the advancement of chemical biology and pharmaceutical sciences.

Recommend Articles

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD